Cas no 1219381-54-0 (Fmoc-DL-(2-thiazoyl)glycine)

• Product Name: Fmoc-DL-(2-thiazoyl)glycine
• CAS No: 1219381-54-0
• MF: C₂₀H₁₆N₂O₄S
• MW: 380.417043685913
• CID: 1213432
• PubChem ID: 46737302
• Update Time: 2025-05-26

Fmoc-DL-(2-thiazoyl)glycine Chemical and Physical Properties

Names and Identifiers

• {[(9H-Fluoren-9-ylmethoxy)carbonyl]amino}(1,3-thiazol-2-yl)acetic acid
• Fmoc-DL-(2-thiazoyl)glycine
• 1219381-54-0
• 2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-(1,3-thiazol-2-yl)acetic acid

• MDL： MFCD09750508
• Inchi： 1S/C20H16N2O4S/c23-19(24)17(18-21-9-10-27-18)22-20(25)26-11-16-14-7-3-1-5-12(14)13-6-2-4-8-15(13)16/h1-10,16-17H,11H2,(H,22,25)(H,23,24)
• InChI Key： WSMJGKBXDVPSJT-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C(C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 380.08307817g/mol
• Monoisotopic Mass: 380.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on Fmoc-DL-(2-thiazoyl)glycine

Recent Advances in the Application of Fmoc-DL-(2-thiazoyl)glycine and Related Compounds in Chemical Biology and Drug Discovery

The compound with CAS number 1219381-54-0, known as Fmoc-DL-(2-thiazoyl)glycine, has recently gained significant attention in the field of chemical biology and pharmaceutical research. This protected amino acid derivative, featuring a thiazole ring and Fmoc (9-fluorenylmethoxycarbonyl) protecting group, serves as a crucial building block in peptide synthesis and drug development. Recent studies have highlighted its unique properties that make it particularly valuable for the design of novel bioactive compounds and peptidomimetics.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of Fmoc-DL-(2-thiazoyl)glycine in the development of kinase inhibitors. The thiazole moiety was found to participate in key hydrogen bonding interactions with ATP-binding sites of various kinases, while the Fmoc group facilitated solid-phase peptide synthesis. The study reported several promising lead compounds derived from this scaffold showing nanomolar inhibition against selected cancer-related kinases.

Another significant application was reported in Nature Chemical Biology, where Fmoc-DL-(2-thiazoyl)glycine was incorporated into antimicrobial peptides. The thiazole ring enhanced membrane permeability and provided resistance to proteolytic degradation, resulting in peptides with improved pharmacokinetic properties. The modified peptides showed potent activity against multidrug-resistant Gram-negative bacteria, with minimal hemolytic activity.

Recent advances in synthetic methodology have also improved access to this compound. A 2024 paper in Organic Letters described a novel catalytic asymmetric synthesis route for Fmoc-DL-(2-thiazoyl)glycine derivatives, achieving excellent enantioselectivity (up to 99% ee) using a chiral palladium catalyst. This development addresses previous challenges in obtaining enantiomerically pure forms of this building block.

The compound's unique properties have also found applications in materials science. Researchers have utilized Fmoc-DL-(2-thiazoyl)glycine as a low molecular weight gelator to create supramolecular hydrogels with potential for drug delivery. The thiazole ring contributes to π-π stacking interactions that stabilize the gel network, while the Fmoc group enables easy functionalization.

Looking forward, the versatility of Fmoc-DL-(2-thiazoyl)glycine suggests continued importance in drug discovery. Current research directions include exploring its incorporation into PROTACs (proteolysis targeting chimeras) and other targeted protein degradation platforms, where its ability to form specific interactions with protein surfaces may prove particularly valuable. The compound's dual functionality as both a synthetic handle and a pharmacophore makes it a powerful tool for modern medicinal chemistry.